Cas no 152590-27-7 (Butanedioic acid,2-phenyl-, 4-butyl ester)

Butanedioic acid,2-phenyl-, 4-butyl ester structure
152590-27-7 structure
Product Name:Butanedioic acid,2-phenyl-, 4-butyl ester
CAS No:152590-27-7
MF:C14H18O4
MW:250.290324687958
CID:105200
PubChem ID:13901146
Update Time:2025-04-18

Butanedioic acid,2-phenyl-, 4-butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-phenyl-, 4-butyl ester
    • Butanedioic acid, phenyl-, 4-butyl ester (9CI)
    • 152590-27-7
    • 4-Butoxy-4-oxo-3-phenylbutanoic acid
    • Inchi: 1S/C14H18O4/c1-2-3-9-18-14(17)12(10-13(15)16)11-7-5-4-6-8-11/h4-8,12H,2-3,9-10H2,1H3,(H,15,16)
    • InChI Key: YUGDDECNJJEXTO-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C(CC(=O)O)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 249.11271
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 66.43
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